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Compound of Interest

Compound Name: c-di-AMP disodium

Cat. No.: B10787271 Get Quote

Technical Support Center: c-di-AMP Disodium
Salt
Welcome to the technical support center for cyclic di-adenosine monophosphate (c-di-AMP)

disodium salt. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on addressing solubility challenges and to offer detailed

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of c-di-AMP disodium salt in aqueous solutions?

A1: The disodium salt of c-di-AMP exhibits good solubility in water. Different suppliers report

slightly varying solubility limits, which are summarized in the table below. It is generally

recommended to start with water for preparing stock solutions. The salt form of c-di-AMP is

known to have enhanced water solubility and stability compared to the free acid form[1].

Q2: I am having trouble dissolving c-di-AMP disodium salt in my buffer. What could be the

issue?

A2: Several factors can affect the solubility of c-di-AMP disodium salt in aqueous buffers:

pH: The pH of the solution can influence the charge state of the molecule, which may affect

its solubility. While specific data on the optimal pH range for c-di-AMP solubility is limited, a
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neutral to slightly alkaline pH is generally a good starting point for nucleotide solutions.

Buffer Composition: High concentrations of certain salts in your buffer could potentially lead

to precipitation through common ion effects or other interactions.

Temperature: While many biochemical reagents are dissolved at room temperature, some

compounds exhibit different solubility at various temperatures. Gentle warming may aid

dissolution, but it is crucial to be mindful of the compound's stability at elevated

temperatures.

Concentration: You may be attempting to prepare a solution at a concentration that exceeds

its solubility limit in that specific buffer.

Q3: My c-di-AMP solution appears cloudy or has formed a precipitate. What should I do?

A3: Cloudiness or precipitation indicates that the c-di-AMP is not fully dissolved or has come

out of solution. Here are some troubleshooting steps:

Vortexing/Sonication: Ensure the solution is thoroughly mixed by vortexing. If particles are

still visible, brief sonication in a water bath can help to break up aggregates and facilitate

dissolution.

Gentle Warming: Warm the solution gently (e.g., to 37°C) to see if the precipitate dissolves.

Avoid excessive heat to prevent potential degradation.

pH Adjustment: Check the pH of your solution and adjust it if necessary. For many

nucleotides, a pH between 7.0 and 8.0 is suitable.

Dilution: If the concentration is too high, dilute the solution with more buffer to bring the c-di-

AMP concentration below its solubility limit.

Filtration: If you suspect particulate matter that is not c-di-AMP, you can filter the solution

through a 0.22 µm filter. However, if the precipitate is c-di-AMP, this will result in a lower final

concentration.

Q4: How should I store my c-di-AMP disodium salt solutions?
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A4: For long-term storage, it is recommended to store stock solutions of c-di-AMP disodium
salt at -20°C or -80°C[2][3][4]. For working solutions intended for use in in vivo experiments, it

is advisable to prepare them fresh on the day of use[2]. Avoid repeated freeze-thaw cycles,

which can lead to degradation of the compound. Aliquoting the stock solution into smaller,

single-use volumes is a good practice.

Troubleshooting Guide: Solubility Issues
This guide provides a systematic approach to resolving common solubility problems

encountered with c-di-AMP disodium salt.
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Problem Possible Cause Troubleshooting Steps

Powder does not dissolve in

buffer

- Concentration is too high.-

Inadequate mixing.- Unsuitable

buffer pH or composition.

1. Refer to the solubility data

table to ensure you are within

the known limits.2. Vortex the

solution vigorously for 1-2

minutes.3. Use a bath

sonicator for 5-10 minutes to

aid dissolution.4. Prepare a

stock solution in high-purity

water first, then dilute into your

experimental buffer.5. Test

solubility in a small volume of

buffer with a slightly different

pH (e.g., 7.0 vs 8.0).

Precipitate forms after initial

dissolution

- Solution is supersaturated

and has crystallized out over

time.- Change in temperature.-

Interaction with other

components in a complex

mixture.

1. Gently warm the solution

while mixing to see if the

precipitate redissolves.2. If

redissolved, consider using the

solution immediately or storing

it at the temperature at which it

remains soluble.3. If the issue

persists, prepare a fresh, less

concentrated solution.4. When

adding the c-di-AMP solution

to a complex reaction mixture,

add it slowly while vortexing.

Cloudiness or opalescence in

the solution

- Formation of fine, insoluble

particles.- Presence of

insoluble impurities.

1. Try brief sonication to

disperse any aggregates.2.

Centrifuge the solution at high

speed (e.g., >10,000 x g) for 5-

10 minutes and use the clear

supernatant. Note that this

may reduce the actual

concentration.3. Filter the

solution through a 0.22 µm
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syringe filter if you suspect

particulate contamination.

Quantitative Data Summary
The following table summarizes the reported solubility of c-di-AMP disodium salt in water.

Note that the molecular weight of the disodium salt is approximately 702.4 g/mol .

Solvent Reported Solubility
Approximate Molar

Concentration
Reference

Water 1 mg/mL ~1.42 mM [4]

Water ≥ 16 mM ≥ 16 mM

Water Soluble to 20 mM 20 mM [5]

DMSO Soluble Not specified [3]

Experimental Protocols
Protocol 1: Preparation of a c-di-AMP Disodium Salt
Stock Solution in Water
Objective: To prepare a high-concentration, aqueous stock solution of c-di-AMP disodium salt.

Materials:

c-di-AMP disodium salt (lyophilized powder)

Nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Bath sonicator (optional)

Procedure:
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Allow the vial of c-di-AMP disodium salt to equilibrate to room temperature before opening

to prevent condensation.

Briefly centrifuge the vial to collect all the powder at the bottom.

Add the desired volume of nuclease-free water to the vial to achieve the target concentration

(e.g., for a 10 mM stock solution, add 100 µL of water to 0.702 mg of c-di-AMP).

Cap the vial tightly and vortex thoroughly for at least 1 minute to dissolve the powder.

Visually inspect the solution for any undissolved particles. If present, sonicate the vial in a

room temperature water bath for 5-10 minutes, or until the solution is clear.

Once fully dissolved, the stock solution can be used immediately or aliquoted into smaller

volumes for storage at -20°C or -80°C.

Protocol 2: Determining the Solubility of c-di-AMP in a
Specific Aqueous Buffer
Objective: To determine the approximate solubility limit of c-di-AMP disodium salt in a user-

defined aqueous buffer.

Materials:

c-di-AMP disodium salt

Your aqueous buffer of interest (e.g., PBS, Tris-HCl, HEPES)

A series of sterile microcentrifuge tubes

Vortex mixer

Spectrophotometer

Procedure:

Prepare a series of tubes with a fixed volume of your buffer (e.g., 100 µL).
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Add increasing amounts of c-di-AMP disodium salt to each tube to create a range of

concentrations (e.g., 1 mM, 5 mM, 10 mM, 15 mM, 20 mM, 25 mM).

Vortex each tube vigorously for 2 minutes.

Allow the tubes to stand at room temperature for 30 minutes.

Visually inspect each tube for the presence of undissolved solid material. The highest

concentration that results in a clear solution is an estimate of the solubility limit.

For a more quantitative assessment, centrifuge the tubes at high speed (>10,000 x g) for 10

minutes to pellet any undissolved material.

Carefully remove the supernatant and measure its absorbance at 259 nm. The concentration

can be calculated using the Beer-Lambert law and the molar extinction coefficient of c-di-

AMP (approximately 27,000 M⁻¹cm⁻¹ at pH 7.5). The concentration at which the measured

value plateaus indicates the solubility limit.
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Caption: Overview of the c-di-AMP synthesis, degradation, and signaling cascade in bacteria.
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Caption: Recommended workflow for preparing and using c-di-AMP disodium salt solutions.
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Troubleshooting Logic for Solubility Issues
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Caption: A logical decision tree for troubleshooting solubility problems with c-di-AMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10787271?utm_src=pdf-custom-synthesis
https://www.biorxiv.org/content/10.1101/2023.04.24.538052v1.full.pdf
https://www.medchemexpress.com/cyclic-amp-sodium.html
https://www.bocsci.com/product/c-di-amp-sodium-381179.html
https://www.caymanchem.com/product/17753/cyclic-di-amp-sodium-salt
https://www.tocris.com/products/c-di-amp-sodium-salt_5901
https://www.benchchem.com/product/b10787271#addressing-solubility-problems-of-c-di-amp-disodium-in-aqueous-buffers
https://www.benchchem.com/product/b10787271#addressing-solubility-problems-of-c-di-amp-disodium-in-aqueous-buffers
https://www.benchchem.com/product/b10787271#addressing-solubility-problems-of-c-di-amp-disodium-in-aqueous-buffers
https://www.benchchem.com/product/b10787271#addressing-solubility-problems-of-c-di-amp-disodium-in-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10787271?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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